Cas no 597562-19-1 (Methyl 4-iodo-1H-indole-6-carboxylate)

Methyl 4-iodo-1H-indole-6-carboxylate Properties

Names and Identifiers

• Methyl 4-iodo-1H-indole-6-carboxylate
• 4-Iodo-6-indole carboxylic acid methyl ester
• 4-IODO-1H-INDOLE-6-CARBOXYLIC ACID METHYL ESTER
• 597562-19-1
• 4-Iodo-6-indole carboxylic acid methyl ester
• AQ-009/42173809
• MB03047
• SCHEMBL3350847
• methyl 4-iodo-1H-indole-6-carboxylate
• DB-072690
• methyl4-iodo-1H-indole-6-carboxylate
• MOAJPKHWYSXCSH-UHFFFAOYSA-N
• CS-0331665
• DTXSID40357348
• +Expand

• MDL： MFCD03867038
• InChIKey： MOAJPKHWYSXCSH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8INO2/c1-14-10(13)6-4-8(11)7-2-3-12-9(7)5-6/h2-5,12H,1H3
• SMILES： COC(=O)C1=CC(=C2C=CNC2=C1)I

Computed Properties

• Exact Mass: 300.96000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 300.95998g/mol
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• LogP: 2.55910
• PSA: 42.09000